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Cat. No.: B1674803 Get Quote

Introduction

Leucocrystal Violet (LCV) offers a viable and safer alternative to traditional DNA staining

reagents like ethidium bromide for the visualization of nucleic acids in agarose gels. LCV is the

colorless, reduced form of Crystal Violet, a common triarylmethane dye.[1][2] Its application for

DNA visualization relies on a colorimetric change, allowing for the detection of DNA bands

under visible light. This method circumvents the need for UV transillumination, thereby reducing

the risk of DNA damage and minimizing laboratory personnel's exposure to harmful UV

radiation.[3][4] Furthermore, Crystal Violet is considered less mutagenic than ethidium bromide.

[3] These application notes provide detailed protocols and comparative data for using

Leucocrystal Violet in molecular biology research.

Mechanism of Action
The visualization of DNA using Leucocrystal Violet is based on the conversion of the colorless

LCV dye into its colored counterpart, Crystal Violet (CV), upon interaction with double-stranded

DNA (dsDNA). When the colorless LCV is introduced to an environment containing dsDNA,

such as an agarose gel after electrophoresis, it is reconverted into the intensely colored violet

form of Crystal Violet through its binding to the DNA amplicon. This interaction is believed to be

an electrostatic attraction between the positively charged dye and the negatively charged

phosphate backbone of the DNA. Some studies also suggest an intercalation mechanism,

similar to that of ethidium bromide, where the dye fits between the base pairs of the DNA

double helix. This binding event results in a stable, visible violet-colored DNA-dye complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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